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Compound of Interest

1,3-Diisopropylimidazolium
Compound Name:
chloride

Cat. No.: B147688

Essential Safety and Handling Guide for 1,3-
Diisopropylimidazolium Chloride

This guide provides crucial safety and logistical information for the handling and disposal of
1,3-Diisopropylimidazolium chloride, tailored for research, scientific, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
regulatory compliance.

Hazard Identification and Classification

1,3-Diisopropylimidazolium chloride is classified as a hazardous substance.[1]
Understanding its specific risks is the first step toward safe handling. The primary hazards
associated with this chemical are summarized below.
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Hazard Classification GHS Category Description

Skin Corrosion/Irritation Category 2 Causes skin irritation.[1][2][3]

Causes serious eye irritation.

Serious Eye Damage/Irritation Category 2 / 2A
[11[2][3]

Specific Target Organ Toxicity May cause respiratory
_ Category 3 o
(Single Exposure) irritation.[1][2][3][4]

o Harmful if swallowed, in
Acute Toxicity (Oral, Dermal, ] ] o
Category 4 contact with skin, or if inhaled.

[1]

Inhalation)

Operational Plan: Safe Handling Protocol

A systematic approach is critical when working with 1,3-Diisopropylimidazolium chloride.
This procedural guidance covers preparation, handling, and emergency first aid.

Engineering Controls and Preparation

Before handling, ensure the following engineering controls and safety measures are in place:

¢ Ventilation: Always handle this chemical in a well-ventilated area.[1][3] For handling the solid
powder or creating solutions, a certified chemical fume hood is required.

o Safety Equipment: Ensure that an eyewash station and a safety shower are located close to
the workstation and are readily accessible.[1]

o Work Area: Designate a specific area for handling 1,3-Diisopropylimidazolium chloride.
Keep the container tightly closed when not in use.[1][3]

Required Personal Protective Equipment (PPE)

The selection of appropriate PPE is mandatory to prevent exposure. The following table details
the necessary equipment.
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Body Part

Required PPE

Standard/Specificat
ion

Purpose

Respiratory

NIOSH/MSHA
approved respirator
(e.g., N95 dust mask)

29 CFR 1910.134 or
EN 149

Required when
handling the solid
powder to prevent

inhalation of dust.[1]

[4]

Safety goggles with

29 CFR 1910.133 or

To protect against

dust particles and

Eyes/Face side shields and/or a EN 166 splashes, which can
face shield cause serious eye
irritation.[1][5]
To prevent skin
contact, which causes
Chemical-resistant Consult irritation.[1][4][5] If
Hands gloves (e.g., Nitrile, manufacturer's gloves become
Neoprene) resistance chart contaminated, remove
them immediately and
wash your hands.[6]
To protect skin and
clothing from spills
Laboratory coat or and contamination.[1]
Body chemical-resistant N/A [5] Contaminated

apron/coveralls

clothing must be
removed and washed

before reuse.[1][3]

Step-by-Step Handling Procedure

» Inspect PPE: Before starting, inspect all PPE for integrity. Ensure gloves are free of holes
and safety glasses are clean.

e Weighing and Transfer: Conduct all weighing and transfer of the solid chemical inside a
chemical fume hood to control dust. Avoid breathing any dust.[1][3]
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e Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

» Post-Handling: After handling, wash your hands, face, and any exposed skin thoroughly with
soap and water.[1][3] Do not eat, drink, or smoke in the work area.[1]

» Storage: Store the chemical in a dry, cool, and well-ventilated place, away from strong
oxidizing agents.[1] The container must be kept tightly closed and stored in a locked-up area.

[113]

Emergency First Aid Measures

In case of accidental exposure, take the following immediate actions:

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids.[1] Remove contact lenses if present and easy to do.[1] If eye irritation
persists, seek medical attention.[1][3]

o Skin Contact: Take off contaminated clothing immediately.[1] Wash the affected area with
plenty of soap and water for at least 15 minutes.[1] If skin irritation occurs, get medical
advice.[1][3]

 Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for
breathing.[1][3] If you feel unwell, call a poison center or doctor.[1][3]

¢ Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1] Call a physician or
poison control center immediately.[1]

Disposal Plan

Proper disposal of 1,3-Diisopropylimidazolium chloride and its contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect waste chemical and contaminated materials (e.g., gloves, wipes,
pipette tips) in a clearly labeled, sealed container. Do not mix with other waste streams.[7]

o Container Handling: Leave chemicals in their original containers if possible.[7] Handle
uncleaned, empty containers as you would the product itself.[7]
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+ Disposal Method: All waste must be disposed of via an approved waste disposal plant.[1][3]
[7] Adhere strictly to all local, state, and federal environmental regulations for hazardous
waste disposal.

Safe Handling Workflow Diagram

The following diagram illustrates the logical flow of operations for safely handling 1,3-
Diisopropylimidazolium chloride.
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Click to download full resolution via product page

Caption: Workflow for handling 1,3-Diisopropylimidazolium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426
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